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Compound of Interest

Compound Name: 4-Ethylbenzenesulfonamide

Cat. No.: B091798 Get Quote

An In-depth Technical Guide to 4-
Ethylbenzenesulfonamide
This technical guide provides a comprehensive overview of 4-Ethylbenzenesulfonamide,

including its molecular formula, structure, physicochemical properties, synthesis, and potential

applications. This document is intended for researchers, scientists, and professionals in the

field of drug development.

Molecular Identity and Structure
4-Ethylbenzenesulfonamide is an organic compound belonging to the sulfonamide class. It is

characterized by an ethyl group and a sulfonamide group attached to a benzene ring at the

para position.

Molecular Formula: C₈H₁₁NO₂S[1]

IUPAC Name: 4-ethylbenzenesulfonamide[1]

CAS Number: 138-38-5[1]

Molecular Weight: 185.25 g/mol [1]

The 2D structure of 4-Ethylbenzenesulfonamide is as follows:
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Physicochemical Properties
Experimental data for 4-Ethylbenzenesulfonamide is limited. The properties below are based

on available data and estimations from closely related compounds.

Property Value Source

Molecular Weight 185.25 g/mol [1]

Physical State
White to off-white solid

(estimated)

Based on N-Ethyl-4-

methylbenzenesulfonamide[2]

Melting Point ~64 °C (147 °F) (estimated)
Based on N-Ethyl-4-

methylbenzenesulfonamide

Solubility
Soluble in polar organic

solvents (estimated)
[2]

Experimental Protocols
Synthesis of 4-Ethylbenzenesulfonamide
The synthesis of 4-Ethylbenzenesulfonamide can be achieved via a two-step process starting

from ethylbenzene.

Step 1: Chlorosulfonation of Ethylbenzene

This step involves the reaction of ethylbenzene with chlorosulfonic acid to produce 4-

ethylbenzenesulfonyl chloride.

Materials: Ethylbenzene, Chlorosulfonic acid, Dichloromethane (solvent).

Procedure:

In a fume hood, cool a flask containing dichloromethane to 0 °C using an ice bath.

Slowly add ethylbenzene to the cooled solvent with stirring.

Carefully add chlorosulfonic acid dropwise to the mixture, maintaining the temperature at 0

°C.
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After the addition is complete, allow the reaction mixture to slowly warm to room

temperature and stir for several hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Once the reaction is complete, carefully pour the mixture over crushed ice to quench the

reaction.

Separate the organic layer, wash it with water and brine, and then dry it over anhydrous

sodium sulfate.

Remove the solvent under reduced pressure to obtain the crude 4-ethylbenzenesulfonyl

chloride.

Step 2: Amination of 4-Ethylbenzenesulfonyl Chloride

The sulfonyl chloride is then reacted with ammonia to form the final product, 4-
Ethylbenzenesulfonamide.

Materials: 4-ethylbenzenesulfonyl chloride, Aqueous ammonia, Dichloromethane (solvent).

Procedure:

Dissolve the crude 4-ethylbenzenesulfonyl chloride in dichloromethane.

Cool the solution to 0 °C in an ice bath.

Slowly add an excess of concentrated aqueous ammonia to the solution with vigorous

stirring.

Continue stirring at room temperature for a few hours.

Monitor the reaction by TLC.

After the reaction is complete, separate the organic layer.

Wash the organic layer with water and then with a dilute acid solution to remove any

remaining ammonia.
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Dry the organic layer over anhydrous sodium sulfate and remove the solvent under

reduced pressure.

The resulting solid can be purified by recrystallization from a suitable solvent system (e.g.,

ethanol/water).

Synthesis Workflow of 4-Ethylbenzenesulfonamide

Ethylbenzene

Chlorosulfonation
(Chlorosulfonic Acid)

4-Ethylbenzenesulfonyl
Chloride

Amination
(Aqueous Ammonia)

4-Ethylbenzenesulfonamide

Purification
(Recrystallization)

Pure 4-Ethylbenzenesulfonamide

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b091798?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis workflow for 4-Ethylbenzenesulfonamide.

Analytical Methods
The characterization and purity assessment of 4-Ethylbenzenesulfonamide can be performed

using standard analytical techniques:

High-Performance Liquid Chromatography (HPLC): To determine the purity of the compound.

Mass Spectrometry (MS): To confirm the molecular weight.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the chemical

structure.

Biological Activity and Potential Applications
While specific studies on the biological activity of 4-Ethylbenzenesulfonamide are not widely

available, its chemical class, sulfonamides, is well-studied.

Antibacterial Activity
Sulfonamides are known for their antibacterial properties. They act as competitive inhibitors of

the enzyme dihydropteroate synthase (DHPS), which is crucial for the synthesis of folic acid in

bacteria. Folic acid is a vital precursor for the synthesis of nucleotides and certain amino acids.

By blocking this pathway, sulfonamides inhibit bacterial growth. It is plausible that 4-
Ethylbenzenesulfonamide could exhibit similar antibacterial activity.
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Bacterial Folic Acid Synthesis & Sulfonamide Inhibition
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Mechanism of action of sulfonamides.

Intermediate in Drug Synthesis
A structurally related compound, 4-[2-(N-Acetyl amino)ethyl]benzene sulfonamide, serves as an

important intermediate in the synthesis of sulfonylurea drugs like glibenclamide and glipizide,
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which are used to treat type 2 diabetes.[3] This suggests a potential application for 4-
Ethylbenzenesulfonamide as a building block in the synthesis of other pharmacologically

active molecules.

Conclusion
4-Ethylbenzenesulfonamide is a sulfonamide with a well-defined structure and a

straightforward synthetic pathway. While specific experimental data on its physicochemical and

biological properties are not extensively documented, its structural similarity to other well-

characterized sulfonamides suggests potential for antibacterial activity and as an intermediate

in the synthesis of more complex pharmaceutical compounds. Further research is warranted to

fully elucidate its biological profile and explore its potential applications in drug discovery and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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